![molecular formula C11H14N4O4 B2500599 1-{[5-(Ethoxymethyl)-1,3,4-oxadiazol-2-yl]methyl}-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione CAS No. 1281872-62-5](/img/structure/B2500599.png)
1-{[5-(Ethoxymethyl)-1,3,4-oxadiazol-2-yl]methyl}-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-{[5-(Ethoxymethyl)-1,3,4-oxadiazol-2-yl]methyl}-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is a useful research compound. Its molecular formula is C11H14N4O4 and its molecular weight is 266.257. The purity is usually 95%.
BenchChem offers high-quality 1-{[5-(Ethoxymethyl)-1,3,4-oxadiazol-2-yl]methyl}-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-{[5-(Ethoxymethyl)-1,3,4-oxadiazol-2-yl]methyl}-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Activity
The compound has been synthesized and studied for its antibacterial activity . The study involved the conversion of hydrazide and carbon dioxide to 1,3,4-oxadiazole . The synthesized compounds showed promising antibacterial activity .
Antiviral Properties
1,3,4-oxadiazoles, a class of compounds to which our compound belongs, have been reported to exhibit antiviral properties . This suggests potential antiviral applications for our compound as well.
Anti-inflammatory Activity
1,3,4-oxadiazoles have also been associated with anti-inflammatory activity . This could mean that our compound might be useful in the treatment of inflammatory conditions.
Antipyretic Properties
Compounds in the 1,3,4-oxadiazole class have been found to possess antipyretic properties , suggesting that our compound could potentially be used to reduce fever.
Antitubercular Activity
1,3,4-oxadiazoles have shown antitubercular activity . This suggests that our compound could potentially be used in the treatment of tuberculosis.
Central Nervous System Depressant
1,3,4-oxadiazoles have been reported to act as central nervous system depressants . This suggests that our compound could potentially be used in the treatment of conditions that require the depression of the central nervous system.
Anticancer Properties
1,3,4-oxadiazoles have been associated with anticancer properties . This suggests that our compound could potentially be used in cancer treatment.
Diuretic Activity
1,3,4-oxadiazoles have been reported to exhibit diuretic activity . This suggests that our compound could potentially be used to increase urine production in the body, helping to remove excess water, salt, and waste.
Mechanism of Action
Mode of Action
The mode of action would depend on the specific biological target. For example, some oxadiazole derivatives have been found to inhibit key enzymes in bacterial cell wall synthesis, leading to antibacterial activity .
Biochemical Pathways
Without specific information on the compound’s targets, it’s difficult to determine the exact biochemical pathways it affects. Based on the biological activities associated with oxadiazole and tetrahydropyrimidine, it could potentially affect pathways related to inflammation, bacterial cell wall synthesis, nerve signal transmission, malaria parasite life cycle, or cell division .
Result of Action
The molecular and cellular effects would depend on the compound’s specific mode of action and biochemical pathways it affects. For example, if it acts as an antibacterial, it could lead to bacterial cell death by inhibiting cell wall synthesis .
properties
IUPAC Name |
1-[[5-(ethoxymethyl)-1,3,4-oxadiazol-2-yl]methyl]-5-methylpyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4O4/c1-3-18-6-9-14-13-8(19-9)5-15-4-7(2)10(16)12-11(15)17/h4H,3,5-6H2,1-2H3,(H,12,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTQGQQCUOWGBFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1=NN=C(O1)CN2C=C(C(=O)NC2=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-{[5-(Ethoxymethyl)-1,3,4-oxadiazol-2-yl]methyl}-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.